Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21342129 Clobutinol hydrochloride 1215-83-4 C14H23Cl2NO
VC21342111 N-[(2'-Cyano[1,1'-biphenyl]-4-yl)methyl]-1-(pentanoylamino)cyclopentane-1-carboxamide 141745-71-3 C25H29N3O2
VC21351387 (E)-1,3-Diethyl-8-(3-hydroxy-4-methoxystyryl)-7-methylxanthine 155272-04-1 C19H22N4O4
VC21341652 Frovatriptan 158747-02-5 C14H17N3O
VC21351186 Fluphenazine sulfoxide 1674-76-6 C22H26F3N3O2S
VC21351176 13-epi-10-Deacetyl Baccatin III 172018-16-5 C29H36O10
VC21351671 Thyroxine glucuronide 21462-56-6 C21H19I4NO10
VC21342240 alpha-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol 24155-42-8 C11H10Cl2N2O
VC21342283 Dexchlorpheniramine maleate 2438-32-6 C20H23ClN2O4
VC21342123 N-(7-Aminocephem-3-em-3-ylmethyl)pyridinium-4-carboxylate 3432-88-0 C13H13N3O3S
VC21351178 estr-4-en-17-one 3646-28-4 C18H26O
VC21341665 Cotinine-N-oxide 36508-80-2 C10H12N2O2
VC21342381 (6R-trans)-7-Amino-8-oxo-3-((1H-1,2,3-triazol-4-ylthio)methyl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid 37539-03-0 C10H11N5O3S2
VC21342255 4-(Trifluoromethyl)phenol 402-45-9 C7H5F3O
VC21342117 Metanephrine 5001-33-2 C10H15NO3
VC21350861 2-Ethoxy-5-fluorouracil 56177-80-1 C6H7FN2O2
VC21351502 1'-Hydroxybufuralol 57704-16-2 C16H23NO3
VC21350754 Selenobiotin 57956-29-3 C10H16N2O3Se
VC21341771 1-(2-Chloro-4-(4-chlorophenyl)butyl)-1h-imidazole 67085-12-5 C13H14Cl2N2
VC21342029 4-Bromo-2-fluoro-N-methylbenzamide 749927-69-3 C8H7BrFNO
VC21342323 Fluphenazine decanoate N-4-oxide 76005-64-6 C32H44F3N3O3S
VC21341818 Dehydroepiandrosterone acetate 853-23-6 C21H30O3
VC21342232 5-Acetyl-2,3-dihydrobenzo[b]furan 90843-31-5 C10H10O2
VC21342391 Ethyl benzoate 93-89-0 C9H10O2
VC21342397 4-(Acetylamino)-5-bromo-N-[2-(diethylamino)ethyl]-2-methoxybenzamide 94135-22-5 C16H24BrN3O3